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Introduction
Benzotriazole-1-carboxamidinium tosylate has emerged as a highly efficient and versatile

reagent in modern organic synthesis. Its primary application lies in the guanylation of primary

and secondary amines, a critical transformation for the synthesis of a wide array of biologically

active compounds and pharmaceutical intermediates. This reagent is a stable, non-

hygroscopic, crystalline solid, offering significant advantages over other guanylating agents,

including mild reaction conditions, high yields, a broad substrate scope, and straightforward

product isolation.[1][2] This document provides detailed application notes and experimental

protocols for the use of Benzotriazole-1-carboxamidinium tosylate.

Principle Application: Synthesis of Guanidines
Benzotriazole-1-carboxamidinium tosylate serves as a powerful electrophilic amidinating

agent. The core of its reactivity lies in the benzotriazole moiety, which functions as an excellent

leaving group. The reaction proceeds via nucleophilic attack of a primary or secondary amine

on the carboxamidinium carbon, leading to the formation of a guanidinium salt and the release

of benzotriazole.[1][3] This transformation is notable for its efficiency and selectivity under mild

conditions.[1][4]
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The general reaction for the guanylation of amines using Benzotriazole-1-carboxamidinium
tosylate is depicted below.

Benzotriazole-1-carboxamidinium
Tosylate

Solvent, Base (optional)
Room Temperature

Primary or Secondary Amine
(R1R2NH) +

Substituted Guanidinium
Tosylate + Benzotriazole

(byproduct)

Start

Combine Amine, Reagent,
and optional Base in Solvent

Stir at Room Temperature
(Monitor by TLC)

Add Anti-Solvent (e.g., Diethyl Ether)
to Precipitate Product

Filter to Collect
Crude Guanidinium Salt

Wash with Solvent and Dry
(Optional Recrystallization)

Pure Guanidinium Salt
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Step 1: Nucleophilic Attack

Step 2: Elimination

Amine (R1R2NH)
(Nucleophile)

Tetrahedral Intermediate

attacks

Benzotriazole-1-carboxamidinium
(Electrophile)

Guanidinium Product

collapses to

Benzotriazole
(Leaving Group)

expels

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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